Cas no 2138362-34-0 (2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2138362-34-0
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5991449
• PubChem ID: 165485148
• Update Time: 2025-07-16

2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione
• 2138362-34-0
• EN300-1124266
• 2-[2-(ethylamino)-5-phenylpentyl]-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C21H24N2O2/c1-2-22-17(12-8-11-16-9-4-3-5-10-16)15-23-20(24)18-13-6-7-14-19(18)21(23)25/h3-7,9-10,13-14,17,22H,2,8,11-12,15H2,1H3
• InChI Key： HEFABQYRISFYRK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC(CCCC1C=CC=CC=1)NCC)=O

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2138362-34-0)

2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 2138362-34-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a fused system of an isoindole core with functional groups that make it a promising candidate for further exploration in medicinal chemistry. The presence of both ethylamino and phenylpentyl substituents introduces unique steric and electronic properties, which can be leveraged to modulate biological activity.

The isoindole scaffold is a privileged structure in drug discovery, known for its structural versatility and biological relevance. It has been incorporated into various therapeutic agents due to its ability to engage with biological targets such as enzymes and receptors. In particular, the 1,3-dione moiety within the molecule suggests potential for redox-active properties, which could be exploited in the development of prodrugs or bioactive molecules requiring metabolic activation.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how structural modifications in isoindole derivatives can influence their pharmacokinetic and pharmacodynamic profiles. Studies have shown that the introduction of alkylamino groups, such as the ethylamino side chain in this compound, can significantly alter binding affinities and metabolic stability. The phenylpentyl substituent further contributes to the molecular architecture by adding bulk and hydrophobicity, which may be critical for membrane permeability and target interaction.

Current research in this domain is focused on identifying novel scaffolds that can serve as starting points for drug development. The compound CAS No. 2138362-34-0 has emerged as a compound of interest due to its unique combination of functional groups. Its potential applications span across various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The isoindole core provides a stable platform for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities.

In vitro studies have begun to elucidate the interactions between this molecule and potential biological targets. Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. The ethylamino group appears to play a key role in modulating binding interactions, while the phenylpentyl moiety contributes to optimal solubility and cell membrane penetration. These findings align with broader trends in medicinal chemistry where structure-activity relationships are meticulously studied to optimize drug-like properties.

The synthesis of 2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2138362-34-0) presents an interesting challenge for synthetic chemists. The construction of the isoindole ring system requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have provided new methodologies for constructing complex heterocycles efficiently. These techniques are particularly valuable when dealing with multifunctional molecules like this one, where multiple reactive sites need to be controlled during synthesis.

Future directions in the study of this compound may involve exploring its role as a precursor for more complex pharmacophores or investigating its potential as an intermediate in multi-step synthetic routes. The versatility of the isoindole scaffold allows for diverse chemical transformations, making it an attractive building block for drug discovery programs. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the therapeutic potential of molecules like this one.

The growing emphasis on sustainable chemistry also influences how such compounds are developed and studied. Green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce environmental impact. This approach is particularly relevant when scaling up production for preclinical studies or commercialization purposes. By adopting these practices early in the development process, researchers can ensure that promising candidates like CAS No. 2138362-34-0 are not only biologically active but also environmentally responsible.

In conclusion,2-2-(ethylamino)-5-phenylpentyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2138362-34-0) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features combined with recent advances in synthetic methodologies make it a compelling subject for further investigation. As our understanding of molecular interactions continues to evolve,this compound could play a significant role in shaping future therapeutic strategies across multiple disease areas.